Hoechst 33258
Catalog No.
S16229358
CAS No.
23491-44-3; 23491-45-4
M.F
C25H24N6O
M. Wt
424.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
23491-44-3; 23491-45-4
Product Name
Hoechst 33258
IUPAC Name
4-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]phenol
Molecular Formula
C25H24N6O
Molecular Weight
424.5 g/mol
InChI
InChI=1S/C25H24N6O/c1-30-10-12-31(13-11-30)18-5-9-21-23(15-18)29-25(27-21)17-4-8-20-22(14-17)28-24(26-20)16-2-6-19(32)7-3-16/h2-9,14-15,32H,10-13H2,1H3,(H,26,28)(H,27,29)
InChI Key
INAAIJLSXJJHOZ-UHFFFAOYSA-N
SMILES
Array
Pibenzimol is a bibenzimidazole and a N-methylpiperazine. It has a role as a fluorochrome and an anthelminthic drug.
Pibenzimol is a fluorescent dye of benzimidazole derivative. Pibenzimol binds to AT-specific sites in the minor groove of duplex DNA and inhibits topoisomerase I, and DNA polymerase, thereby preventing DNA replication. This agent prolongs the G2 phase of the cell cycle and initiates apoptosis in tumor cells. (NCI04)
A benzimidazole antifilarial agent; it is fluorescent when it binds to certain nucleotides in DNA, thus providing a tool for the study of DNA replication; it also interferes with mitosis.
Pibenzimol is a fluorescent dye of benzimidazole derivative. Pibenzimol binds to AT-specific sites in the minor groove of duplex DNA and inhibits topoisomerase I, and DNA polymerase, thereby preventing DNA replication. This agent prolongs the G2 phase of the cell cycle and initiates apoptosis in tumor cells. (NCI04)
A benzimidazole antifilarial agent; it is fluorescent when it binds to certain nucleotides in DNA, thus providing a tool for the study of DNA replication; it also interferes with mitosis.
XLogP3
4
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
3
Exact Mass
424.20115941 Da
Monoisotopic Mass
424.20115941 Da
Heavy Atom Count
32
UNII
LHQ7J5KV9B
General Manufacturing Information
Phenol, 4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-: INACTIVE
Dates
Last modified: 10-13-2025
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